Cas no 40885-82-3 (2-(2-Phenylhydrazono)malonic acid)

• Product Name: 2-(2-Phenylhydrazono)malonic acid
• CAS No: 40885-82-3
• Molecular Formula: C₉H₈N₂O₄
• Molecular Weight: 208.17082
• CID: 828965
• PubChem ID: 548634

2-(2-Phenylhydrazono)malonic acid Properties

Names and Identifiers

• 2-(2-Phenylhydrazono)malonic acid
• 2-(phenylhydrazinylidene)propanedioic acid
• 2-(Phenylhydrazono)malonic acid
• Ketomalonic acid phenylhydrazone
• mesoxalic acid phenylhydrazone
• Mesoxalsaeure-phenylhydrazon
• phenylhydrazono-malonic acid
• Phenylhydrazono-malonsaeure
• DTXSID20338352
• 2-(PHENYLHYDRAZONO)MALONICACID
• Mesoxalic acid, phenylhydrazone
• 2-(2-phenylhydrazin-1-ylidene)propanedioic acid
• 2-(Phenylhydrazono)malonic acid #
• Propanedioic acid, (phenylhydrazono)-
• 2-(phenylhydrazono)-malonic acid
• SCHEMBL1123900
• Mesoxalsaurephenylhydrazon
• DA-17155
• (phenylhydrazono)malonic acid
• 2-(2-Phenylhydrazono)malonicacid
• 40885-82-3

• MDL： MFCD00021716
• InChIKey： HTIRYCBOOVHGKR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O4/c12-8(13)7(9(14)15)11-10-6-4-2-1-3-5-6/h1-5,10H,(H,12,13)(H,14,15)
• SMILES： O=C(O)/C(C(O)=O)=N/NC1=CC=CC=C1

Computed Properties

• Exact Mass: 208.04800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.04840674g/mol
• Heavy Atom Count: 15
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 99Ų

Experimental Properties

• LogP: 0.69670
• PSA: 98.99000

2-(2-Phenylhydrazono)malonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

2-(2-Phenylhydrazono)malonic acid Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines